Cas no 1497052-31-9 (2-azido-1-(4-propoxyphenyl)ethan-1-ol)

• Product Name: 2-azido-1-(4-propoxyphenyl)ethan-1-ol
• CAS No: 1497052-31-9
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5941338
• PubChem ID: 80503059
• Update Time: 2025-06-11

2-azido-1-(4-propoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(4-propoxyphenyl)ethan-1-ol
• AKOS019067424
• EN300-1147352
• 1497052-31-9

• Inchi： 1S/C11H15N3O2/c1-2-7-16-10-5-3-9(4-6-10)11(15)8-13-14-12/h3-6,11,15H,2,7-8H2,1H3
• InChI Key： UHLPXRBCTXQGGV-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(=CC=1)C(CN=[N+]=[N-])O

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-azido-1-(4-propoxyphenyl)ethan-1-ol

Introduction to 2-Azido-1-(4-Propoxyphenyl)ethan-1-ol (CAS No. 1497052-31-9)

2-Azido-1-(4-propoxyphenyl)ethan-1-ol (CAS No. 1497052-31-9) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its unique azide functional group and a propoxyphenyl substituent, which contribute to its chemical reactivity and biological activity.

The azide functional group in 2-Azido-1-(4-propoxyphenyl)ethan-1-ol is particularly noteworthy due to its ability to participate in a wide range of chemical reactions, such as the Staudinger ligation and copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC). These reactions are fundamental in click chemistry, a concept introduced by K. Barry Sharpless, which has revolutionized the way chemists approach the synthesis of complex molecules. The CuAAC reaction, in particular, is highly efficient and selective, making it an invaluable tool in the synthesis of bioconjugates and polymers.

In the context of medicinal chemistry, 2-Azido-1-(4-propoxyphenyl)ethan-1-ol has been explored for its potential as a prodrug or as a building block for the synthesis of more complex pharmaceuticals. The azide group can be readily converted into other functional groups, such as amines or thiols, through various chemical transformations. This versatility makes it an attractive candidate for drug design and development. Recent studies have shown that compounds containing azide groups can exhibit anti-inflammatory, antiviral, and anticancer properties, further highlighting their therapeutic potential.

The propoxyphenyl substituent in 2-Azido-1-(4-propoxyphenyl)ethan-1-ol also plays a crucial role in determining its physical and chemical properties. The presence of this substituent can influence the compound's solubility, stability, and biological activity. For instance, the propoxy group can enhance the lipophilicity of the molecule, which is often beneficial for improving cellular uptake and bioavailability. Additionally, the phenyl ring provides a rigid structure that can be exploited for designing molecules with specific stereochemical configurations.

In materials science, 2-Azido-1-(4-propoxyphenyl)ethan-1-ol has found applications in the synthesis of functional polymers and coatings. The azide group can be used to introduce cross-linking sites or to modify the surface properties of materials. For example, researchers have utilized CuAAC reactions to create polymer networks with tunable mechanical properties and enhanced biocompatibility. These materials have potential applications in tissue engineering, drug delivery systems, and coatings for medical devices.

The synthesis of 2-Azido-1-(4-propoxyphenyl)ethan-1-ol typically involves multi-step procedures that ensure high purity and yield. One common approach is to start with 4-propoxybenzaldehyde and convert it into the corresponding benzyl alcohol through reduction. The resulting alcohol can then be transformed into an azide using standard methods such as treatment with sodium azide in the presence of a copper catalyst. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

In conclusion, 2-Azido-1-(4-propoxyphenyl)ethan-1-ol (CAS No. 1497052-31-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it a valuable tool for researchers working in medicinal chemistry, materials science, and synthetic organic chemistry. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.